5-Chloro-1-(2-methoxyphenacyl)pyrimidin-2-one

• Molecular Formula: C13H11ClN2O3
• Molecular Weight: 278.69 g/mol
• IUPAC Name: 5-chloro-1-[2-(2-methoxyphenyl)-2-oxoethyl]pyrimidin-2-one
• InChI: InChI=1S/C13H11ClN2O3/c1-19-12-5-3-2-4-10(12)11(17)8-16-7-9(14)6-15-13(16)18/h2-7H,8H2,1H3
• InChI Key: DOBDKCODNDMJPO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)CN2C=C(C=NC2=O)Cl

Description

5-Chloro-1-(2-methoxyphenacyl)pyrimidin-2-one is a useful research compound. Its molecular formula is C13H11ClN2O3 and its molecular weight is 278.69 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 5-chloropyrimidin-2-one (541 mg) and 2-bromo-2'-methoxyacetophenone (954 mg) in triethylamine (1 ml) and ethanol (25 ml) was stirred at ambient temperature for 31/2 hours. After evaporation of solvents, the residue was dissolved in ethyl acetate (150 ml) and this solution was washed with water (50 ml) and brine (25 ml), dried (MgSO4) and evaporated to give a foam. This was purified by preparative thin-layer chromatography on silica, developed in chloroform, then chloroform-ethanol (25:1) before crystallisation from ethyl acetate to give the title pyrimidinone (347 mg,); m.p. 123°-125°; λmax 248.5 nm ε 12200), 317.5 nm (ε 6700), λinf 229.5 nm (ε 12440), 349 nm (ε 2640).